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HPI-1 Hydrate HPI-1 Hydrate
Brand Name: Vulcanchem
CAS No.: 1262770-72-8
VCID: VC0118923
InChI: InChI=1S/C27H29NO6.H2O/c1-16-24(27(31)34-12-11-32-2)25(17-7-6-8-19(29)13-17)26-21(28-16)14-18(15-22(26)30)20-9-4-5-10-23(20)33-3;/h4-10,13,18,25,28-29H,11-12,14-15H2,1-3H3;1H2
SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CC=C3OC)C4=CC(=CC=C4)O)C(=O)OCCOC.O
Molecular Formula: C27H31NO7
Molecular Weight: 481.545

HPI-1 Hydrate

CAS No.: 1262770-72-8

Reference Standards

VCID: VC0118923

Molecular Formula: C27H31NO7

Molecular Weight: 481.545

HPI-1 Hydrate - 1262770-72-8

CAS No. 1262770-72-8
Product Name HPI-1 Hydrate
Molecular Formula C27H31NO7
Molecular Weight 481.545
IUPAC Name 2-methoxyethyl 4-(3-hydroxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate;hydrate
Standard InChI InChI=1S/C27H29NO6.H2O/c1-16-24(27(31)34-12-11-32-2)25(17-7-6-8-19(29)13-17)26-21(28-16)14-18(15-22(26)30)20-9-4-5-10-23(20)33-3;/h4-10,13,18,25,28-29H,11-12,14-15H2,1-3H3;1H2
Standard InChIKey BOASXIAGFOONSK-UHFFFAOYSA-N
SMILES CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CC=C3OC)C4=CC(=CC=C4)O)C(=O)OCCOC.O
Synonyms 1,4,5,6,7,8-Hexahydro-4-(3-hydroxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-3-quinolinecarboxylic Acid 2-Methoxyethyl Ester Hydrate;
PubChem Compound 71311904
Last Modified Nov 11 2021
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